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Compound of Interest

Compound Name: Acid Orange 116

Cat. No.: B12381120 Get Quote

An In-depth Technical Guide to C.I. Acid Orange
116
This technical guide provides a comprehensive overview of C.I. Acid Orange 116, including its

chemical structure, properties, and applications. It is intended for researchers, scientists, and

professionals in drug development and materials science who require detailed technical

information on this compound.

Chemical Identity and Structure
C.I. Acid Orange 116 is a double azo class dye.[1][2][3] Its chemical formula is

C25H21N4NaO4S, and it has a molecular weight of 496.51 g/mol .[1][2][3][4]

CAS Number: 12220-10-9[1][5][6][7]

Synonyms: Weak Acid Orange AGT, Weak Acid Orange C-R, Acid Orange AGT, Acid Orange

C-R, Orange AGT, AcidorangeAGT, Acid Yellow RXL.[1][2][6]

Physicochemical Properties
Acid Orange 116 is a dark red-light orange powder that is soluble in water.[1][6] When

dissolved in strong sulfuric acid, the dye appears bright green; upon dilution, it turns purple and

then red.[1][4][6] It exhibits medium levelness in dyeing applications.[1][6] The color of the dye

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12381120?utm_src=pdf-interest
https://www.benchchem.com/product/b12381120?utm_src=pdf-body
https://www.benchchem.com/product/b12381120?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-orange-116.html
https://www.dyesupplier.com/dyes/acid-dyes/acid-orange/acid-orange-116.html
https://www.alanchemindustries.com/dyestuff/acid-dyes/acid-orange-116.html
http://www.worlddyevariety.com/acid-dyes/acid-orange-116.html
https://www.dyesupplier.com/dyes/acid-dyes/acid-orange/acid-orange-116.html
https://www.alanchemindustries.com/dyestuff/acid-dyes/acid-orange-116.html
https://www.chinainterdyes.com/acid-dye/acid-orange-116.html
http://www.worlddyevariety.com/acid-dyes/acid-orange-116.html
https://www.chemical-label.com/en/ghs/print-clp/12220-10-9/c-i-acid-orange-116
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7874813.htm
https://www.xcwydyes.com/acid-orange-116.html
http://www.worlddyevariety.com/acid-dyes/acid-orange-116.html
https://www.dyesupplier.com/dyes/acid-dyes/acid-orange/acid-orange-116.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7874813.htm
https://www.benchchem.com/product/b12381120?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-orange-116.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7874813.htm
http://www.worlddyevariety.com/acid-dyes/acid-orange-116.html
https://www.chinainterdyes.com/acid-dye/acid-orange-116.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7874813.htm
http://www.worlddyevariety.com/acid-dyes/acid-orange-116.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7874813.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


can be affected by the presence of metal ions; it turns darker in the presence of copper ions

and a lighter yellow in the presence of iron ions.[1][4][6]

Quantitative Data: Fastness Properties
The following table summarizes the fastness properties of C.I. Acid Orange 116 on polyamide,

according to AATCC standards.

Property Fading Stain

Light Fastness 5

Soaping 5 5

Perspiration Fastness 5 4-5

Oxygen Bleaching 5 5

Fastness to Seawater

Data sourced from multiple suppliers and databases.[1][6]

Manufacturing Process
The synthesis of C.I. Acid Orange 116 involves a multi-step process starting with the

diazotization of 3-Aminobenzenesulfonic acid.[1][3][8] This is followed by a coupling reaction

with Naphthalen-1-amine. The resulting product undergoes a second diazotization and is then

coupled with p-Cresol.[1][3][8] The final step involves the conversion of the hydroxyl group.[1]

[3][8]
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Step 1: First Diazotization and Coupling

Step 2: Second Diazotization and Coupling

Step 3: Final Modification

3-Aminobenzenesulfonic acid

Intermediate Product 1

Diazotization & Coupling

Naphthalen-1-amine

Intermediate Product 2

Diazotization & Coupling

p-Cresol

C.I. Acid Orange 116

Hydroxyl Conversion

Click to download full resolution via product page

Manufacturing workflow for C.I. Acid Orange 116.

Applications
C.I. Acid Orange 116 is primarily used for the dyeing of wool, polyamide (nylon) fibers, and

wool-blended fabrics.[1][2][4][7] It is generally not recommended for printing applications.[1][2]

[4][7]

Experimental Protocol: Representative Dyeing of
Polyamide Fabric
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The following is a representative protocol for dyeing polyamide fabric with an acid dye like C.I.

Acid Orange 116. This protocol is based on general procedures for acid dyeing and may

require optimization for specific applications.

1. Scouring (Fabric Preparation):

Wash the polyamide fabric with a solution of 1-2 g/L non-ionic detergent and a small amount

of sodium carbonate.

Maintain the temperature at 60-70°C for 20-30 minutes.

Rinse the fabric thoroughly with water.

2. Dye Bath Preparation:

Prepare a dye stock solution by dissolving the required amount of Acid Orange 116 powder

in hot distilled water.

Fill the dyeing vessel with water to achieve the desired liquor ratio (e.g., 1:30).

Add 5-10% (on weight of fabric, o.w.f) of Glauber's salt (sodium sulfate) as an electrolyte.

Adjust the pH of the dyebath to 4.0-5.0 using acetic acid or formic acid.

3. Dyeing Process:

Immerse the wet, scoured polyamide fabric into the dyebath at 40°C.

Raise the temperature to 98-100°C at a rate of 1-2°C/minute.

Maintain this temperature for 30-60 minutes.

4. Post-Treatment:

Allow the dyebath to cool gradually to approximately 60°C.

Remove the dyed fabric and rinse with warm water, followed by cold water until the rinse

water is clear.
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Perform a soaping treatment with 1-2 g/L non-ionic detergent at 50-60°C for 15-20 minutes

to remove any unfixed dye.

Rinse thoroughly with cold water and air dry.

Start Scouring
(Fabric Preparation)

Dye Bath Preparation
(pH 4.0-5.0)

Dyeing Process
(98-100°C)

Post-Treatment
(Rinsing & Soaping) End

Click to download full resolution via product page

Experimental workflow for dyeing polyamide fabric.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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